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Compound of Interest

Compound Name: 2,4,6-Tribromopyrimidine

Cat. No.: B1331206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and storage

requirements for 2,4,6-Tribromopyrimidine. The information is intended to support

researchers, scientists, and drug development professionals in maintaining a safe laboratory

environment.

Chemical and Physical Properties
While detailed experimental data is not uniformly available, the following table summarizes key

physical and chemical properties for 2,4,6-Tribromopyrimidine.

Property Value

Molecular Formula C₄HBr₃N₂

Molecular Weight 316.78 g/mol

Appearance Off-white to light yellow powder

Melting Point 108-113°C[1]

Boiling Point 369.1°C at 760 mmHg[1]

Density 2.545 g/cm³[1]

CAS Number 36847-11-7[2]
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Hazard Identification and Classification
2,4,6-Tribromopyrimidine is classified as a hazardous substance. The following table outlines

its GHS classification.[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Signal Word: Danger[1][3]

Pictograms:

Corrosion

Irritant

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling 2,4,6-Tribromopyrimidine.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][5]

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber) that have been inspected for integrity before

use.[4]

Wear a lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

General Hygiene Practices
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1]

Wash hands thoroughly after handling.[1]

Remove contaminated clothing and wash it before reuse.[1]

First Aid Measures
In the event of exposure, follow these first aid protocols and seek immediate medical attention.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If the person

feels unwell, get medical help.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of water. If

skin irritation occurs, get medical help.[1]

Eye Contact

Immediately rinse with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Get medical help.

[1]

Ingestion
If swallowed, get medical help. Rinse the mouth.

[1]

Storage and Disposal
Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Storage Conditions
Store in a well-ventilated place and keep the container tightly closed.[1]

The storage area should be dry and cool.[1]

Store locked up.[1]

Store separately from incompatible materials such as strong oxidizing agents.[5][6]

Disposal
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Experimental Protocols Workflow
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The following diagram illustrates a general workflow for the safe handling of 2,4,6-
Tribromopyrimidine in a laboratory setting.

Preparation

Handling

Post-Handling

Storage

Acquire 2,4,6-Tribromopyrimidine

Review Safety Data Sheet

Don Appropriate PPE

Prepare Engineering Controls (Fume Hood)

Weigh Compound in Ventilated Enclosure

Set up Reaction in Fume Hood

Monitor Reaction Store in a Cool, Dry, Well-Ventilated, and Locked Area

Store Unused Reagent

Decontaminate Work Area

Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,4,6-Tribromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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